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Compound of Interest

Compound Name: CJ-15208

Cat. No.: B15619413

Get Quote

For Researchers, Scientists, and Drug Development Professionals

While direct preclinical studies evaluating CJ-15,208 in established depression models are

limited, a compelling body of evidence supports its potential as an antidepressant through its

mechanism as a kappa opioid receptor (KOR) antagonist. Activation of the KOR system by its

endogenous ligand, dynorphin, is strongly associated with stress, dysphoria, and depressive-

like behaviors. Consequently, KOR antagonists are a promising class of novel antidepressants.

This guide provides a comparative overview of the preclinical data for CJ-15,208 and its

analogs, alongside established KOR antagonists that have been evaluated in depression

models.

Comparative Analysis of KOR Antagonist Potency and
Efficacy
The following tables summarize the in vitro binding affinities and in vivo antagonist effects of

CJ-15,208 isomers and other notable KOR antagonists.

Table 1: In Vitro Receptor Binding Affinities of KOR Antagonists
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Compound KOR Ki (nM) MOR Ki (nM) DOR Ki (nM)

KOR
Selectivity
(fold vs.
MOR/DOR)

L-Trp CJ-15,208 30-35[1] - - -

[D-Trp]CJ-15,208 30-35[1] - - -

Aticaprant (JNJ-

67953964)
0.81[2] 24.0[2] 155[2]

~30-fold vs.

MOR, ~191-fold

vs. DOR[2]

JDTic - - -
Highly selective

for KOR[3]

nor-

Binaltorphimine

(nor-BNI)

- - -
Highly selective

for KOR

Note: '-' indicates data not readily available in the searched literature. Ki values can vary

between studies based on experimental conditions.

Table 2: In Vivo KOR Antagonist Activity and Antidepressant-like Effects
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Compound Animal Model Assay Effective Dose Outcome

[D-Trp]CJ-15,208 Mouse
U50,488-induced

antinociception

30-60 mg/kg,

p.o.

Dose-dependent

antagonism of

centrally

administered

U50,488[4]

[D-Trp]CJ-15,208

analog (22)
Mouse

U50,488-induced

antinociception
3-10 mg/kg, p.o.

Dose-dependent

KOR

antagonism[5]

Aticaprant Rodent
Forced Swim

Test
Not specified

Reduced

depressive-like

behaviors

JDTic Mouse
U50,488-induced

antinociception

27.3 mg/kg, p.o.

(AD50)

Potent and long-

acting KOR

antagonism

nor-

Binaltorphimine

(nor-BNI)

Mouse
U50,488-induced

antinociception
10 mg/kg, s.c.

Long-lasting

KOR antagonism

Buprenorphine/N

altrexone
Mouse

Forced Swim

Test, Novelty

Induced

Hypophagia

1 mg/kg each
Antidepressant-

like response

Experimental Protocols
Protocol 1: Competitive Radioligand Binding Assay
This assay determines the binding affinity (Ki) of a test compound to a specific receptor.

Preparation: Cell membranes expressing the kappa opioid receptor are prepared.

Incubation: Membranes are incubated with a radiolabeled KOR ligand (e.g., [3H]U-69,593)

and varying concentrations of the test compound (e.g., CJ-15,208).
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Equilibrium: The mixture is incubated to allow binding to reach equilibrium.

Filtration: The mixture is rapidly filtered to separate bound from unbound radioligand.

Quantification: The radioactivity of the filters is measured using a scintillation counter.

Analysis: The concentration of the test compound that inhibits 50% of the specific binding of

the radioligand (IC50) is determined and used to calculate the Ki value.

Protocol 2: Mouse Forced Swim Test (FST)
The FST is a common behavioral test to screen for antidepressant-like activity.

Apparatus: A transparent cylindrical container (20 cm diameter, 30 cm height) is filled with

water (23-25°C) to a depth of 15 cm.

Acclimation: Mice are individually placed in the cylinder for a 6-minute session. The first 2

minutes are considered a pre-test period.

Testing: The duration of immobility is recorded during the last 4 minutes of the test.

Immobility is defined as the absence of active, escape-oriented behaviors.

Drug Administration: Test compounds are administered at a specified time before the test.

Outcome: A significant decrease in immobility time compared to a vehicle-treated control

group suggests antidepressant-like effects.

Protocol 3: Mouse Tail Suspension Test (TST)
The TST is another widely used behavioral despair model for assessing antidepressant-like

effects.

Apparatus: Mice are suspended by their tails from a ledge or a rod using adhesive tape, at a

height where they cannot escape or hold onto any surfaces.

Testing: The duration of the test is typically 6 minutes.

Scoring: The total time the mouse remains immobile is recorded.
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Drug Administration: Test compounds are administered prior to the test.

Outcome: A reduction in the total duration of immobility is indicative of an antidepressant-like

effect.
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Caption: KOR Signaling Pathway in Depression.
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Caption: Experimental Workflow for the Forced Swim Test.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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